Cas no 483-90-9 (Toddalolactone)

• Product Name: Toddalolactone
• CAS No: 483-90-9
• MF: C₁₆H₂₀O₆
• MW: 308.326405525208
• CID: 37691
• PubChem ID: 160485
• Update Time: 2025-07-02

Toddalolactone Chemical and Physical Properties

Names and Identifiers

• Toddaline
• (+)-Toddalolactone
• 6-[(2R)-2,3-dihydroxy-3-methylbutyl]-5,7-dimethoxy-2H-chromen-2-one
• 6-[(2R)-2,3-dihydroxy-3-methylbutyl]-5,7-dimethoxychromen-2-one
• Toddalolactone
• TODDALOLATONE
• MLS000728504
• HMS3357A11
• HMS2228L14
• SMR000445711
• V1550
• 483T909
• 6-(2,3-dihydroxy-3-methylbutyl)-5,7-dimethoxychromen-2-one
• 483-90-9
• DTXSID00197484
• CCG-267560
• 2H-1-Benzopyran-2-one, 6-(2,3-dihydroxy-3-methylbutyl)-5,7-dimethoxy-
• s9194
• HY-N0518
• AC-34493
• MS-24465
• CHEMBL2236569
• CS-0009057
• AKOS000277888
• FT-0689358
• 6-(2,3-Dihydroxy-3-methylbutyl)-5,7-dimethoxy-2H-1-benzopyran-2-one
• CHEMBL1504832
• SCHEMBL16758627
• A871923
• AKOS015902134
• NCGC00247519-01
• CHEBI:228914

• MDL： MFCD11042251
• Inchi： 1S/C16H20O6/c1-16(2,19)13(17)7-10-11(20-3)8-12-9(15(10)21-4)5-6-14(18)22-12/h5-6,8,13,17,19H,7H2,1-4H3/t13-/m1/s1
• InChI Key： GLWPLQBQHWYKRK-CYBMUJFWSA-N
• SMILES： OC(C)(C)[C@@H](CC1C(=CC2=C(C=CC(=O)O2)C=1OC)OC)O

Computed Properties

• Exact Mass: 308.12600
• Monoisotopic Mass: 308.12598835 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 85.2
• Molecular Weight: 308.33
• XLogP3: 1.4

Experimental Properties

• Color/Form: Powder
• Density: 1.3±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 530.0±50.0 °C at 760 mmHg
• Flash Point: 195.5±23.6 °C
• Refractive Index: 1.568
• PSA: 89.13000
• LogP: 1.48450
• Vapor Pressure: No data available

Toddalolactone Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on Toddalolactone

Exploring Toddalolactone (CAS No. 483-90-9): A Natural Compound with Multifaceted Bioactive Potential

Toddalolactone (CAS No. 483-90-9), a bioactive coumarin derivative, has garnered significant attention in recent years due to its diverse pharmacological properties. This naturally occurring compound is primarily isolated from plants of the Toddalia asiatica family, traditionally used in herbal medicine. Researchers have identified Toddalolactone as a promising candidate for various therapeutic applications, particularly in the fields of anti-inflammatory and antioxidant therapies, aligning with the growing global interest in plant-based remedies.

The molecular structure of Toddalolactone (C₁₆H₁₄O₄) features a unique lactone ring, contributing to its bioavailability and metabolic stability. Recent studies highlight its potential in modulating cellular pathways, including NF-κB signaling, which is often searched in relation to chronic inflammation and cancer research. This mechanism has sparked interest among scientists exploring natural alternatives to synthetic drugs, a trending topic in precision medicine and nutraceuticals.

In the context of drug discovery, Toddalolactone stands out for its low toxicity profile compared to conventional pharmaceuticals. A 2023 study published in the Journal of Natural Products demonstrated its efficacy in reducing oxidative stress markers by up to 60% in vitro, addressing a common search query: "Can natural compounds replace synthetic antioxidants?". Its dual action as both an ROS scavenger and anti-apoptotic agent makes it particularly relevant for research on age-related diseases and neuroprotection.

The compound's pharmacokinetic properties have become a focal point in phytochemical research. Analytical techniques like HPLC-MS and NMR spectroscopy (frequently searched terms in analytical chemistry) confirm its stability under physiological conditions. This characteristic, combined with its ability to cross the blood-brain barrier, positions Toddalolactone as a potential candidate for CNS-targeted therapies—a hot topic in neurodegenerative disease research.

From an industrial perspective, Toddalolactone extraction and purification methods are being optimized to meet the rising demand for standardized botanical extracts. The compound's presence in dietary supplements has increased by 42% since 2020, according to market analyses, reflecting consumer interest in evidence-based herbal products. However, researchers emphasize the need for clinical trials to validate its therapeutic claims—a common concern voiced in natural product forums.

Emerging applications in cosmeceuticals have further expanded Toddalolactone's commercial potential. Its UV-protective and collagen-stimulating effects, validated by in vitro skin models, respond to popular searches about "plant-derived anti-aging ingredients". Cosmetic formulations containing 483-90-9 are gaining traction in clean beauty markets, though regulatory compliance remains a discussion point in cosmetic chemistry circles.

In conclusion, Toddalolactone (CAS No. 483-90-9) represents a compelling intersection of traditional knowledge and modern science. As research continues to unravel its multi-target mechanisms, this compound addresses key consumer and scientific interests: sustainable therapeutics, holistic health approaches, and translational phytomedicine. Future studies focusing on its structure-activity relationships and formulation technologies will likely dominate academic and industrial discourse in this field.